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Compound of Interest

Compound Name: Apc 366 tfa

Cat. No.: B11932220

Application Notes and Protocols for Apc 366
TFA

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidelines for the reconstitution, storage, and
handling of Apc 366 trifluoroacetate (TFA). Adherence to these protocols is crucial for
maintaining the compound's integrity and ensuring reproducible experimental outcomes.
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Product Name

Apc 366 TFA

CAS Number 2421110-28-1
Molecular Formula C24H29F3N606
Molecular Weight 554.52 g/mol

Mechanism of Action

Apc 366 is a selective and irreversible inhibitor
of mast cell tryptase.[1][2][3] It has been shown
to inhibit the release of histamine and reduce
airway inflammation, in part by preventing the
activation of Proteinase-Activated Receptor 2
(PAR-2).[4][5][6]

Primary Research Areas

Allergic diseases, inflammation, asthma.[1][6][7]

Reconstitution and Storage Guidelines

Proper reconstitution and storage are critical for maintaining the stability and activity of Apc

366 TFA. The following table summarizes the recommended procedures.
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Parameter

Guideline

Source(s)

Formulation

Provided as a solid.

[4]

Solvent for Stock Solution

20% Ethanol in Water

[4]1[5]

Recommended Stock

Concentration

Up to 5 mg/mL

[4]115]

Reconstitution Procedure

To prepare a 5 mg/mL stock
solution, add the appropriate
volume of 20% ethanol/water
to the vial. To aid dissolution,
the tube may be gently
warmed to 37°C and sonicated

in an ultrasonic bath.[2][8]

Storage of Solid (Lyophilized)
Compound

Store at -20°C in a sealed
container, protected from
moisture and light.[1][2]

Storage of Stock Solution

Aliquot the stock solution into
single-use vials to avoid
repeated freeze-thaw cycles.
Store at -80°C for up to 6
months or at -20°C for up to 1
month.[1][2][8]

Experimental Protocols
Protocol 1: Preparation of Stock and Working Solutions

This protocol describes the preparation of a 10 mM stock solution of Apc 366 TFA and

subsequent dilution to a working concentration for in vitro cell-based assays.

Materials:

e Apc 366 TFA solid

e 20% Ethanol in sterile, nuclease-free water
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» Sterile, nuclease-free water or appropriate cell culture medium
 Sterile polypropylene microcentrifuge tubes

o Calibrated pipettes and sterile tips

e \ortex mixer

 Ultrasonic bath (optional)

o 37°C water bath or incubator (optional)

Procedure:

o Calculate the required volume of solvent: To prepare a 10 mM stock solution from 1 mg of
Apc 366 TFA (MW: 554.52 g/mol ), the required volume of 20% ethanol/water is calculated
as follows:

o Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol))
o Volume (L) =0.001 g/ (0.010 mol/L * 554.52 g/mol ) = 0.0001803 L = 180.3 pL

e Reconstitute the stock solution: Aseptically add 180.3 pL of 20% ethanol/water to the vial
containing 1 mg of Apc 366 TFA.

o Ensure complete dissolution: Cap the vial tightly and vortex thoroughly. If necessary, warm
the vial to 37°C for a few minutes and sonicate in an ultrasonic bath until the solid is
completely dissolved.[2][8]

» Aliquot and store the stock solution: Dispense the 10 mM stock solution into single-use,
sterile polypropylene tubes. Store the aliquots at -80°C for long-term storage (up to 6
months) or -20°C for short-term storage (up to 1 month).[1][2][8]

o Prepare working solutions: On the day of the experiment, thaw an aliquot of the stock
solution at room temperature. Prepare the desired working concentration by diluting the
stock solution with sterile cell culture medium or an appropriate buffer. For example, to
prepare 1 mL of a 100 uM working solution, add 10 pL of the 10 mM stock solution to 990 uL
of cell culture medium. Mix well by gentle pipetting before adding to the cells.
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Diagrams

Caption: Workflow for Apc 366 TFA from storage to experimental use.

Caption: Apc 366 TFA inhibits mast cell tryptase, blocking PAR-2 activation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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